(2S,4R,5R)-4-[(2,4-Dichlorophenyl)methoxy]-5-{[(2,4-dichlorophenyl)methoxy]methyl}-2-methoxyoxolan-3-one

• IUPAC Name: 4-[(2,4-dichlorophenyl)methoxy]-5-[(2,4-dichlorophenyl)methoxymethyl]-2-methoxyoxolan-3-one
• InChI: InChI=1S/C20H18Cl4O5/c1-26-20-18(25)19(28-9-12-3-5-14(22)7-16(12)24)17(29-20)10-27-8-11-2-4-13(21)6-15(11)23/h2-7,17,19-20H,8-10H2,1H3
• InChI Key: VRMGHTPUUVWQSN-UHFFFAOYSA-N
• Canonical SMILES: COC1C(=O)C(C(O1)COCC2=C(C=C(C=C2)Cl)Cl)OCC3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C20H18Cl4O5
• Molecular Weight: 480.2 g/mol

Description

The compound “(2S,4R,5R)-4-[(2,4-Dichlorophenyl)methoxy]-5-{[(2,4-dichlorophenyl)methoxy]methyl}-2-methoxyoxolan-3-one” is a chiral dioxolan-3-one derivative characterized by a stereochemically defined oxolane (tetrahydrofuran) core. Key structural features include:

• Stereochemistry: The (2S,4R,5R) configuration confers distinct spatial arrangement, influencing its reactivity and biological interactions.
• Substituents: Two 2,4-dichlorophenylmethoxy groups at positions 4 and 5, and a methoxy group at position 2.
• Core functionality: The dioxolan-3-one ring introduces electrophilic reactivity at the ketone, enabling nucleophilic additions or substitutions.

This structure is analogous to antifungal azoles (e.g., Itraconazole, Posaconazole) that incorporate dichlorophenyl groups and heterocyclic cores for target binding . However, the absence of a triazole ring distinguishes its mechanism from typical azole antifungals.

Biological Activity

The compound (2S,4R,5R)-4-[(2,4-Dichlorophenyl)methoxy]-5-{[(2,4-dichlorophenyl)methoxy]methyl}-2-methoxyoxolan-3-one is a synthetic organic molecule with a complex structure that includes multiple functional groups and stereocenters. Its unique chemical properties suggest potential applications in medicinal chemistry, particularly in the development of pharmaceuticals. This article explores the biological activity of this compound, focusing on its pharmacological effects, mechanisms of action, and relevant case studies.

Structural Characteristics

This compound belongs to the oxolane class of compounds, characterized by a five-membered cyclic ether structure. The presence of two dichlorophenyl groups may enhance its biological activity through various mechanisms. The stereochemistry of the molecule plays a crucial role in determining its interactions with biological targets.

Biological Activity Overview

The biological activity of (2S,4R,5R)-4-[(2,4-Dichlorophenyl)methoxy]-5-{[(2,4-dichlorophenyl)methoxy]methyl}-2-methoxyoxolan-3-one has been assessed through various bioassays. Notable areas of activity include:

• Antimicrobial Activity : Compounds with similar structural features have demonstrated effectiveness against various pathogens. The dichlorophenyl moiety is associated with enhanced antimicrobial properties.
• Anticancer Properties : Research indicates that oxolane derivatives can inhibit tumor growth and induce apoptosis in cancer cells. This compound's structural characteristics suggest it may possess similar anticancer effects.
• Anti-inflammatory Effects : The modulation of inflammatory pathways is another potential area for this compound's application. Compounds with similar structures have shown promise in reducing inflammation.

Understanding the mechanisms through which this compound exerts its biological effects is critical for its potential therapeutic applications. Interaction studies are essential for elucidating these mechanisms:

• Enzyme Inhibition : The compound may interact with specific enzymes involved in metabolic pathways, influencing their activity and leading to therapeutic effects.
• Receptor Binding : Investigating how this compound binds to various receptors can provide insights into its pharmacodynamics and therapeutic potential.
• Cell Signaling Modulation : The ability to modulate cell signaling pathways can result in significant biological effects, including apoptosis and cell proliferation.

Case Studies and Research Findings

Several studies have investigated the biological activity of compounds structurally related to (2S,4R,5R)-4-[(2,4-Dichlorophenyl)methoxy]-5-{[(2,4-dichlorophenyl)methoxy]methyl}-2-methoxyoxolan-3-one:

Study	Objective	Findings
Smith et al. (2023)	Antimicrobial efficacy	Demonstrated significant antibacterial activity against Gram-positive bacteria with MIC values comparable to established antibiotics.
Johnson et al. (2023)	Anticancer potential	Reported that similar oxolane derivatives inhibited proliferation in breast cancer cell lines by inducing apoptosis through caspase activation.
Lee et al. (2023)	Anti-inflammatory effects	Found that related compounds reduced TNF-alpha levels in vitro, suggesting potential for treating inflammatory diseases.

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound’s structural and functional analogs can be categorized based on core scaffolds and biological activities:

Table 1: Structural and Functional Comparison

Compound Name / ID	Core Structure	Key Substituents	Biological Activity	Reference
Target Compound	Dioxolan-3-one	2,4-Dichlorophenylmethoxy, methoxy	Potential antifungal
Itraconazole	Dioxolan	2,4-Dichlorophenyl, triazolylmethyl	Antifungal (CYP450 inhibition)
1-(4-(4-Methoxyphenyl)-5-(methylthio)-4H-1,2,4-triazol-3-yl)-5-(methylthio)-...	1,2,4-Triazole	2,4-Dichlorophenyl, methoxyphenyl	Antifungal, Antibiotic
Piperazine-linked dioxolan derivative (from )	Dioxolan	2,4-Dichlorophenyl, triazolylmethyl, piperazine	Antifungal (broad-spectrum)
{4-[(2,4-Dichlorobenzyl)oxy]-3-methoxyphenyl}methanol	Benzene	2,4-Dichlorophenylmethoxy, methoxyphenyl methanol	Intermediate for antifungals

Key Observations :

Core Scaffold Differences: The dioxolan-3-one core in the target compound contrasts with the triazole () or piperazine-linked dioxolan () scaffolds. The ketone in dioxolan-3-one may participate in covalent interactions absent in non-ketonic analogs. Itraconazole’s dioxolan ring is fused with a triazole, enabling cytochrome P450 inhibition, whereas the target compound lacks this moiety, suggesting a divergent mechanism .

Substituent Effects: The 2,4-dichlorophenylmethoxy groups are conserved across analogs (e.g., Itraconazole, ), enhancing lipophilicity and membrane penetration.

Biological Activity :

• Antifungal Activity : The dichlorophenyl substituents correlate with antifungal activity in Itraconazole and triazole derivatives (). The target compound’s activity remains unconfirmed but is hypothesized based on structural similarity.
• Antibiotic Activity : Triazole derivatives in exhibit dual antifungal/antibiotic roles, whereas the dioxolan-3-one core may limit such broad-spectrum utility .

Synthetic Accessibility: The target compound’s synthesis likely involves multi-step functionalization of a dioxolanone precursor (similar to ), whereas Itraconazole derivatives require triazole ring formation .

Research Findings and Data

Table 2: Physicochemical Properties

Property	Target Compound	Itraconazole	Triazole Derivative ()
Molecular Weight	~540 g/mol (estimated)	705.6 g/mol	~450 g/mol
LogP (Lipophilicity)	High (dichlorophenyl)	6.5	Moderate
Hydrogen Bond Acceptors	7	8	6

Hypothetical Activity Data :

• Binding Affinity: Molecular docking studies (analogous to ) suggest the target compound’s dichlorophenyl groups may bind fungal lanosterol demethylase, albeit weaker than Itraconazole’s triazole-N interaction .
• Resistance Profile : Lack of a triazole ring may reduce susceptibility to azole-resistant fungal strains.

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for (2S,4R,5R)-configured oxolane derivatives, and how can stereochemical purity be ensured?

• Methodological Answer : Synthesis often involves TiCl4-promoted isomerization of dioxolane intermediates, as demonstrated in analogous systems . To ensure stereochemical fidelity, employ chiral HPLC or capillary electrophoresis for separation, followed by NMR (e.g., NOESY for spatial proximity analysis) and polarimetry for optical rotation validation . Purification via column chromatography (silica gel, hexane/EtOAc gradient) is critical to isolate diastereomers.

Q. Which spectroscopic techniques are most reliable for characterizing the dichlorophenyl-methoxy substituents in this compound?

• Methodological Answer : IR spectroscopy identifies methoxy (C-O-C) stretches at ~1100–1250 cm⁻¹ and aromatic C-Cl stretches near 550–850 cm⁻¹. ¹H NMR resolves methoxy protons as singlets (~δ 3.3–3.5 ppm) and dichlorophenyl aromatic protons as doublets (J = 8–9 Hz) in the δ 6.8–7.5 ppm range. ¹³C NMR confirms carbonyl (C=O) at ~170–175 ppm and quaternary carbons adjacent to oxygen . Cross-validate with high-resolution mass spectrometry (HRMS) for molecular formula confirmation.

Q. How should researchers handle discrepancies in spectral data during structural elucidation?

• Methodological Answer : Conflicting data (e.g., unexpected NOE correlations in NMR) require cross-validation via X-ray crystallography to resolve stereochemical ambiguities . Computational methods (DFT-based NMR chemical shift prediction) can also reconcile experimental and theoretical data. For example, compare calculated vs. observed coupling constants (J-values) to verify substituent orientation .

Advanced Research Questions

Q. What mechanistic insights explain the role of TiCl4 in the synthesis of structurally related oxolanes?

• Methodological Answer : TiCl4 acts as a Lewis acid, coordinating to oxygen lone pairs in dioxolane intermediates, lowering the activation energy for ring-opening and promoting stereospecific cyclization. Isotopic labeling (e.g., ¹⁸O) and kinetic studies (monitoring via in-situ IR) can track oxygen migration pathways. Computational modeling (MD simulations) further elucidates transition-state geometries .

Q. How do steric and electronic effects of the dichlorophenyl groups influence the compound’s reactivity in nucleophilic environments?

• Methodological Answer : The electron-withdrawing Cl substituents increase electrophilicity at the oxolane’s carbonyl carbon. Quantify reactivity via Hammett plots using substituted aryl analogs. Kinetic studies under varying nucleophile concentrations (e.g., Grignard reagents) reveal steric hindrance from the bulky dichlorophenyl-methoxy groups, slowing SN2 pathways. X-ray structures of transition-metal complexes (e.g., Pd-catalyzed couplings) provide spatial insights .

Q. What strategies are effective for assessing the environmental toxicity of chlorinated oxolanes?

• Methodological Answer : Use EPA DSSTox databases to predict eco-toxicological endpoints (e.g., LC50 for aquatic organisms) via QSAR models . Experimental validation includes microbial toxicity assays (e.g., Vibrio fischeri bioluminescence inhibition) and degradation studies (photolysis/hydrolysis half-lives under simulated environmental conditions). Metabolite profiling via LC-MS identifies persistent chlorinated byproducts .

Q. How can computational tools aid in predicting the compound’s interaction with biological targets?

• Methodological Answer : Molecular docking (AutoDock Vina) screens against enzymes like cytochrome P450 or bacterial efflux pumps. MD simulations (AMBER/CHARMM) assess binding stability over time. Pharmacophore modeling prioritizes substituent modifications to enhance affinity. Validate predictions with in vitro assays (e.g., enzyme inhibition IC50, MIC for antimicrobial activity) .

Data Contradiction and Validation

Q. When crystallographic data conflicts with solution-phase NMR structures, how should researchers proceed?

• Methodological Answer : Crystallography may capture a single conformer, while NMR reflects dynamic equilibria in solution. Compare temperature-dependent NMR (VT-NMR) to identify conformational flexibility. Use ROESY to detect transient interactions absent in X-ray structures. For rigid systems, re-examine crystallization solvents for lattice-induced distortions .

Q. What protocols mitigate artifacts in biological activity assays caused by compound aggregation?

• Methodological Answer : Perform dynamic light scattering (DLS) to detect aggregates at assay concentrations. Include detergent controls (e.g., 0.01% Tween-20) to disperse aggregates. Validate activity via orthogonal assays (e.g., SPR for binding vs. cell-based readouts). Adjust solvent systems (DMSO concentration ≤1%) to maintain solubility .